Cas no 2228754-45-6 (3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol
• CAS No: 2228754-45-6
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5913926
• PubChem ID: 165781679
• Update Time: 2025-10-29

3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol
• 2228754-45-6
• EN300-1758912

• Inchi： 1S/C11H14N2O4/c1-17-10-4-7(13(15)16)2-3-9(10)11(12)5-8(14)6-11/h2-4,8,14H,5-6,12H2,1H3
• InChI Key： HPXPWVGSBJUFGZ-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2OC)[N+](=O)[O-])(C1)N

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2228754-45-6 and Product Name: 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol

3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol (CAS No. 2228754-45-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its cyclobutane core substituted with an amino group and a 2-methoxy-4-nitrophenyl moiety, exhibits unique structural and functional properties that make it a promising candidate for further research and development in drug discovery.

The structural motif of 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol is particularly intriguing due to the presence of both electron-donating and electron-withdrawing groups. The amino group (-NH₂) at the cyclobutane ring enhances the compound's nucleophilicity, while the 2-methoxy-4-nitrophenyl substituent introduces both steric hindrance and electronic modulation. This combination of features suggests potential applications in modulating enzyme activity, particularly in target proteins where both hydrophobic interactions and charge interactions are critical.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Studies indicate that the 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol may exhibit favorable solubility characteristics, which is a crucial factor for oral bioavailability. Furthermore, its rigid cyclobutane ring provides structural stability, which can be advantageous in drug design to minimize metabolic degradation.

In the realm of medicinal biology, this compound has been investigated for its potential interactions with biological targets relevant to inflammatory and metabolic diseases. The 2-methoxy-4-nitrophenyl group, a well-known pharmacophore in medicinal chemistry, has been shown to modulate the activity of various enzymes involved in these pathways. Preliminary computational studies suggest that 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol may interact with proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

The synthesis of 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol presents an interesting challenge due to the need for precise functionalization of the cyclobutane ring. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing derivatives with enhanced pharmacological properties.

Current research is also exploring the potential of this compound as a scaffold for developing novel therapeutic agents. The versatility of its structure allows for modifications at multiple positions, enabling the creation of libraries of analogs with tailored biological activities. High-throughput screening (HTS) approaches combined with machine learning algorithms are being utilized to identify lead compounds that exhibit optimal efficacy and minimal toxicity.

The role of 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol in addressing unmet medical needs is further highlighted by its potential application in treating neurological disorders. Emerging evidence suggests that modulating specific enzyme targets can have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier remains an area of active investigation, but preliminary data are promising.

In conclusion, 3-amino-3-(2-methoxy-4-nitrophenyl)cyclobutan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a pivotal role in future drug development efforts.